Cas no 889865-46-7 ()

• CAS No: 889865-46-7
• MF: C₆H₄F₂INO
• MW: 271.00334072113
• CID: 6711527
• PubChem ID: 58102361
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H4F2INO/c7-6(8)10-2-1-4(9)3-5(10)11/h1-3,6H
• InChI Key： YZAWQWVNWNLIHQ-UHFFFAOYSA-N
• SMILES： IC1C=CN(C(F)F)C(C=1)=O

Computed Properties

• Exact Mass: 270.93057g/mol
• Monoisotopic Mass: 270.93057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų